Cas no 30184-98-6 (3-(6-Chloro-3-pyridazinyloxy)phenylamine)

3-(6-Chloro-3-pyridazinyloxy)phenylamine structure
30184-98-6 structure
Product Name:3-(6-Chloro-3-pyridazinyloxy)phenylamine
CAS No:30184-98-6
MF:C10H8ClN3O
MW:221.643020629883
MDL:MFCD11226193
CID:852964
Update Time:2026-04-29

3-(6-Chloro-3-pyridazinyloxy)phenylamine Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-[(6-chloro-3-pyridazinyl)oxy]-
    • 3-(6-Chloro-3-pyridazinyloxy)phenylamine
    • 3-(6-chloropyridazin-3-yl)oxyaniline
    • 3-(6-chloro-3-pyridazinyloxy)benzeneamine
    • 3-(6-chloropyridazin-3-yloxy)aniline
    • 3-(6-chloro-pyridazin-3-yloxy)-aniline
    • 3-Chlor-6-< 3-aminophenoxy> pyridazin
    • AG-L-63691
    • AGN-PC-00KNGT
    • CTK8F4724
    • KB-233369
    • TL8007210
    • MDL: MFCD11226193
    • Inchi: InChI=1S/C10H8ClN3O/c11-9-4-5-10(14-13-9)15-8-3-1-2-7(12)6-8/h1-6H,12H2
    • InChI Key: SRZDKTAYKBHIIJ-UHFFFAOYSA-N
    • SMILES: NC1=CC=CC(OC2=NN=C(Cl)C=C2)=C1

Computed Properties

  • Exact Mass: 221.03574
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2

Experimental Properties

  • Melting Point: 90-94 °C
  • PSA: 61.03

3-(6-Chloro-3-pyridazinyloxy)phenylamine Security Information

3-(6-Chloro-3-pyridazinyloxy)phenylamine Pricemore >>

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